8-Br-ADPR

• Molecular Formula: C15H22BrN5O14P2
• Molecular Weight: 638.21 g/mol
• InChI: InChI=1S/C15H22BrN5O14P2/c16-15-20-6-11(17)18-3-19-12(6)21(15)13-9(24)7(22)4(33-13)1-31-36(27,28)35-37(29,30)32-2-5-8(23)10(25)14(26)34-5/h3-5,7-10,13-14,22-26H,1-2H2,(H,27,28)(H,29,30)(H2,17,18,19)/t4-,5-,7?,8+,9+,10?,13-,14+/m1/s1
• InChIKey: DPZGAPGUTMHLAW-JUNCSJBMSA-N

8-Br-ADPR: TRPM2 Antagonist for Calcium Signaling Research

8-Br-ADPR (CAS 59259-77-7) is a synthetic analogue of adenosine 5′-diphosphoribose (ADPR) in which the hydrogen at position 8 of the adenine ring is replaced by bromine [1]. It functions as the first specific antagonist of the transient receptor potential melastatin 2 (TRPM2) cation channel, competitively inhibiting ADPR-mediated channel activation [2]. Unlike its cyclic congener 8-Br-cADPR, which antagonizes cyclic ADP-ribose (cADPR)-mediated signaling, 8-Br-ADPR selectively blocks ADPR-gated cation entry through TRPM2 without affecting cADPR-dependent intracellular calcium release or store-operated calcium entry pathways [3]. It is widely employed as a pharmacological tool to dissect ADPR/TRPM2-dependent from cADPR/ryanodine receptor-dependent calcium signaling in leukocyte chemotaxis, natural killer cell cytotoxicity, and hepatic glucose sensing [4].

Pathway specificity Selective ADPR/TRPM2 antagonist; does not alter cADPR/RyR signaling

Model context Reported in leukocyte chemotaxis, NK cell degranulation, and hepatic nuclear Ca2+ models

Synthetic utility Suzuki-Miyaura precursor for 8-aryl ADPR SAR diversification

• [1] Moreau, C., Kirchberger, T., Swarbrick, J. M., Bartlett, S. J., Fliegert, R., Yorgan, T., ... & Guse, A. H. (2013). Structure–Activity Relationship of Adenosine 5′-diphosphoribose at the Transient Receptor Potential Melastatin 2 (TRPM2) Channel: Rational Design of Antagonists. Journal of Medicinal Chemistry, 56(24), 10079–10102. View Source
• [2] Partida-Sanchez, S., Gasser, A., Fliegert, R., Siebrands, C. C., Dammermann, W., Shi, G., ... & Lund, F. E. (2007). Chemotaxis of mouse bone marrow neutrophils and dendritic cells is controlled by ADP-ribose, the major product generated by the CD38 enzyme reaction. The Journal of Immunology, 179(11), 7827–7839. View Source
• [3] Kolisek, M., Beck, A., Fleig, A., & Penner, R. (2005). Cyclic ADP-Ribose and Hydrogen Peroxide Synergize with ADP-Ribose in the Activation of TRPM2 Channels. Molecular Cell, 18(1), 61–69. View Source
• [4] Rah, S. Y., Kwak, J. Y., Chung, Y. J., & Kim, U. H. (2015). ADP-ribose/TRPM2-mediated Ca2+ signaling is essential for cytolytic degranulation and antitumor activity of natural killer cells. Scientific Reports, 5, 9482. View Source

Selectivity of 8-Br-ADPR vs. Generic ADPR Analogues

ADPR analogues bearing different C8 substituents exhibit profoundly divergent pharmacological profiles at the TRPM2 channel, precluding simple functional substitution. While 8-Br-ADPR (IC50 ≈ 300 µM) was the first reported specific TRPM2 antagonist, subsequent analogues such as 8-phenyl-ADPR (IC50 = 11 µM) and 8-phenyl-2′-deoxy-ADPR (IC50 = 3 µM) achieve 27- to 100-fold greater antagonist potency [1]. However, potency alone does not capture the full selectivity picture: 8-Br-ADPR specifically inhibits ADPR-activated cation influx without affecting cADPR-mediated calcium release or store-operated calcium entry, whereas the cyclic analogue 8-Br-cADPR exhibits the reverse selectivity profile, blocking cADPR-mediated but not ADPR-mediated TRPM2 gating [2]. Furthermore, 8-Br-ADPR displays species-dependent pharmacology—acting as a full antagonist at human TRPM2 but a partial agonist at Nematostella vectensis TRPM2 (EC50 = 31.9 µM, maximal efficacy ≈ 0.3 relative to ADPR)—a property not shared by 8-Ph-ADPR or 2′-deoxy-ADPR [3]. These quantitative selectivity gaps mean that substituting one ADPR analogue for another without confirming the target species, signaling pathway, and required potency range will yield non-interpretable or misleading experimental results.

! Higher-potency 8-aryl ADPR analogues may shift selectivity profile at TRPM2; potency alone does not guarantee interchangeable pharmacology.

! Species-dependent activity: antagonist at human TRPM2 but partial agonist at Nematostella ortholog; cross-species substitution requires independent validation.

! Cyclic analogue 8-Br-cADPR exhibits opposite pathway selectivity (blocks cADPR, not ADPR); not a functional substitute for ADPR/TRPM2 blockade.

• [1] Moreau, C., Kirchberger, T., Swarbrick, J. M., Bartlett, S. J., Fliegert, R., Yorgan, T., ... & Guse, A. H. (2013). Structure–Activity Relationship of Adenosine 5′-diphosphoribose at the Transient Receptor Potential Melastatin 2 (TRPM2) Channel: Rational Design of Antagonists. Journal of Medicinal Chemistry, 56(24), 10079–10102. View Source
• [2] Kolisek, M., Beck, A., Fleig, A., & Penner, R. (2005). Cyclic ADP-Ribose and Hydrogen Peroxide Synergize with ADP-Ribose in the Activation of TRPM2 Channels. Molecular Cell, 18(1), 61–69. View Source
• [3] Tóth, B., Iordanov, I., & Csanády, L. (2020). Selective profiling of N- and C-terminal nucleotide-binding sites in a TRPM2 channel. Journal of General Physiology, 152(5), e201912533. View Source

8-Br-ADPR Quantitative Comparator Evidence

TRPM2 Antagonist Potency vs. 8-Aryl-ADPR Analogues

8-Br-ADPR was the first specific TRPM2 antagonist reported, with an IC50 of approximately 300 µM determined by whole-cell patch-clamp recording in HEK293 cells overexpressing human TRPM2 [1]. In the same experimental system, 8-thiophenyl-ADPR (IC50 = 51 µM) and 8-(3-acetylphenyl)-ADPR (IC50 = 49 µM) showed a ~6-fold increase in potency; 8-phenyl-ADPR (5) achieved an IC50 of 11 µM (~27-fold more potent); and the hybrid antagonist 8-phenyl-2′-deoxy-ADPR (86) reached an IC50 of 3 µM (~100-fold more potent than 8-Br-ADPR) [1]. This rank-order potency establishes 8-Br-ADPR as the lowest-potency antagonist within the 8-substituted ADPR series, yet it remains the most extensively validated tool compound for in vitro and ex vivo TRPM2 studies, with published efficacy data across neutrophils, dendritic cells, NK cells, and hepatocytes [2][3].

Antagonist Potency

Head-to-head

IC50 ≈ 300 µM

Reported lowest potency in 8-substituted series; most extensively validated across cell types.

8-Ph-2′-deoxy-ADPR reaches IC50 3 µM (~100-fold more potent) in patch-clamp.

Evidence Dimension	TRPM2 antagonist IC50 (whole-cell patch-clamp, HEK293-hTRPM2)
Target Compound Data	8-Br-ADPR: IC50 ≈ 300 µM
Comparator Or Baseline	8-Ph-ADPR: IC50 = 11 µM; 8-Ph-2′-deoxy-ADPR: IC50 = 3 µM; 8-thiophenyl-ADPR: IC50 = 51 µM
Quantified Difference	8-Ph-2′-deoxy-ADPR is ~100-fold more potent; 8-Ph-ADPR is ~27-fold more potent; 8-thiophenyl-ADPR is ~6-fold more potent than 8-Br-ADPR
Conditions	Whole-cell patch-clamp; HEK293 cells stably expressing human TRPM2; ADPR (100 µM) as agonist; antagonists applied via pipette solution at indicated concentrations; NMDG-based bath solution

Why This Matters

8-Br-ADPR is the most extensively validated TRPM2 antagonist for multi-cell-type functional studies despite lower potency, making it the preferred choice when literature precedent and cross-model reproducibility outweigh potency for procurement decisions.

• [1] Moreau, C., Kirchberger, T., Swarbrick, J. M., Bartlett, S. J., Fliegert, R., Yorgan, T., ... & Guse, A. H. (2013). Structure–Activity Relationship of Adenosine 5′-diphosphoribose at the Transient Receptor Potential Melastatin 2 (TRPM2) Channel: Rational Design of Antagonists. Journal of Medicinal Chemistry, 56(24), 10079–10102. View Source
• [2] Partida-Sanchez, S., Gasser, A., Fliegert, R., Siebrands, C. C., Dammermann, W., Shi, G., ... & Lund, F. E. (2007). Chemotaxis of mouse bone marrow neutrophils and dendritic cells is controlled by ADP-ribose, the major product generated by the CD38 enzyme reaction. The Journal of Immunology, 179(11), 7827–7839. View Source
• [3] Rah, S. Y., Kwak, J. Y., Chung, Y. J., & Kim, U. H. (2015). ADP-ribose/TRPM2-mediated Ca2+ signaling is essential for cytolytic degranulation and antitumor activity of natural killer cells. Scientific Reports, 5, 9482. View Source

ADPR/TRPM2 vs. cADPR/RyR Pathway Discrimination

In mouse bone marrow neutrophils, 8-Br-ADPR (100 µM) specifically inhibits ADPR-activated cation influx without affecting cADPR-mediated intracellular calcium release from endoplasmic reticulum stores or store-operated calcium entry pathways [1]. In contrast, the cyclic analogue 8-Br-cADPR blocks cADPR-mediated but not ADPR-mediated TRPM2 gating—a reverse selectivity profile confirmed by direct electrophysiological comparison [2]. This reciprocal selectivity enables 8-Br-ADPR to serve as a pathway-discriminating pharmacological tool: in glucagon-stimulated hepatocytes, 8-Br-ADPR (100 µM) abolishes ADPR-dependent nuclear Ca2+ signals while leaving cADPR-dependent cytosolic Ca2+ responses intact, whereas 8-Br-cADPR (100 µM) shows the opposite effect [3]. No other commercially available ADPR analogue has been demonstrated to possess this binary pathway discrimination capability with equivalent experimental validation across multiple cell types.

Pathway Discrimination

Head-to-head

8-Br-ADPR: blocks ADPR-activated cation influx; spares cADPR/Ca2+ release.

Reciprocal selectivity vs. 8-Br-cADPR enables unambiguous pathway deconvolution.

Confirmed in mouse neutrophils and hepatocytes at matched 100 µM.

Evidence Dimension	Pathway selectivity: ADPR/TRPM2-mediated cation influx vs. cADPR/ryanodine receptor-mediated Ca2+ release
Target Compound Data	8-Br-ADPR (100 µM): inhibits ADPR-activated cation influx; no effect on cADPR-mediated Ca2+ release or store-operated Ca2+ entry
Comparator Or Baseline	8-Br-cADPR (100 µM): inhibits cADPR-mediated Ca2+ release but not ADPR-mediated TRPM2 gating; AMP: inhibits ADPR-mediated but not cADPR-mediated TRPM2 gating
Quantified Difference	8-Br-ADPR and 8-Br-cADPR exhibit reciprocal, mutually exclusive pathway selectivity in the same cell types at identical concentrations
Conditions	Mouse bone marrow neutrophils and dendritic cells; fMLP-stimulated chemotaxis; patch-clamp electrophysiology in TRPM2-expressing HEK293 cells; glucagon-stimulated mouse hepatocytes

Why This Matters

Procurement of 8-Br-ADPR rather than 8-Br-cADPR is essential when the experimental objective requires selective blockade of ADPR/TRPM2 signaling without confounding effects on cADPR/ryanodine receptor pathways.

• [1] Partida-Sanchez, S., Gasser, A., Fliegert, R., Siebrands, C. C., Dammermann, W., Shi, G., ... & Lund, F. E. (2007). Chemotaxis of mouse bone marrow neutrophils and dendritic cells is controlled by ADP-ribose, the major product generated by the CD38 enzyme reaction. The Journal of Immunology, 179(11), 7827–7839. View Source
• [2] Kolisek, M., Beck, A., Fleig, A., & Penner, R. (2005). Cyclic ADP-Ribose and Hydrogen Peroxide Synergize with ADP-Ribose in the Activation of TRPM2 Channels. Molecular Cell, 18(1), 61–69. View Source
• [3] Rah, S. Y., Park, K. H., Han, M. K., Im, M. J., & Kim, U. H. (2023). Nuclear CD38-mediated ADPR is essential for glucagon-induced nuclear Ca2+ signals. Experimental & Molecular Medicine, 55, 1496–1508. View Source

Species-Dependent TRPM2 Pharmacology

8-Br-ADPR exhibits divergent pharmacological activity depending on the species origin of the TRPM2 channel. At human TRPM2 (hsTRPM2), 8-Br-ADPR acts as a competitive antagonist of ADPR-induced channel activation [1]. In contrast, at Nematostella vectensis TRPM2 (nvTRPM2), 8-Br-ADPR functions as a low-affinity partial agonist with an EC50 of approximately 30–31.9 µM and a maximal efficacy (E_max) of approximately 0.3 relative to the full agonist ADPR [2]. This species-dependent pharmacological switch—from antagonist at human channels to partial agonist at invertebrate channels—is a distinctive property of 8-Br-ADPR that is not replicated by 8-Ph-ADPR or 2′-deoxy-ADPR, which maintain consistent antagonist activity across species orthologs tested [2]. This property has direct practical implications: 8-Br-ADPR cannot be used interchangeably between human and invertebrate TRPM2 models without independent validation of its functional effect in each system.

Species Ortholog Switch

Head-to-head

Human TRPM2: antagonist; Nematostella TRPM2: partial agonist (EC50 ~31 µM).

Functional inversion across species limits universal antagonist use; verify ortholog before procurement.

8-Ph-ADPR maintains consistent antagonist activity across tested orthologs.

Evidence Dimension	Functional activity at TRPM2 orthologs: antagonist vs. partial agonist
Target Compound Data	8-Br-ADPR at hsTRPM2: antagonist (IC50 ≈ 300 µM); at nvTRPM2: partial agonist (EC50 ≈ 30–31.9 µM, E_max ≈ 0.3 vs. ADPR)
Comparator Or Baseline	ADPR at nvTRPM2: full agonist (E_max = 1.0); dADPR at nvTRPM2: superagonist; 8-Ph-ADPR at hsTRPM2: antagonist (IC50 = 11 µM), no partial agonism reported
Quantified Difference	Functional inversion from antagonist (human) to partial agonist (Nematostella); ~10-fold difference between hsTRPM2 antagonist IC50 (300 µM) and nvTRPM2 agonist EC50 (~30 µM)
Conditions	Patch-clamp electrophysiology; HEK293 cells expressing hsTRPM2 or nvTRPM2; inside-out and whole-cell configurations

Why This Matters

For procurement, this means 8-Br-ADPR must be ordered only when the target species TRPM2 ortholog has been confirmed; it cannot serve as a universal TRPM2 antagonist across all model organisms, a limitation not shared by 8-Ph-ADPR.

• [1] Moreau, C., Kirchberger, T., Swarbrick, J. M., Bartlett, S. J., Fliegert, R., Yorgan, T., ... & Guse, A. H. (2013). Structure–Activity Relationship of Adenosine 5′-diphosphoribose at the Transient Receptor Potential Melastatin 2 (TRPM2) Channel: Rational Design of Antagonists. Journal of Medicinal Chemistry, 56(24), 10079–10102. View Source
• [2] Tóth, B., Iordanov, I., & Csanády, L. (2020). Selective profiling of N- and C-terminal nucleotide-binding sites in a TRPM2 channel. Journal of General Physiology, 152(5), e201912533. View Source

Conformational Basis: Anti vs. Syn Adenine Ring

X-ray crystallographic analysis of 8-Br-ADPR (reported as br8ADP-Rib) bound to horse liver alcohol dehydrogenase (LADH) at 0.45 nm resolution revealed that it adopts the same anti conformation of the adenine ring with respect to the ribose as the natural ligands ADPR and NAD+ [1]. This contrasts sharply with 8-bromo-adenosine, which adopts the syn conformation due to steric overcrowding at the 8-position. The overcrowding in 8-Br-ADPR is instead relieved by the ribose adopting a 2′-endo conformation rather than the usual 3′-endo conformation seen in ADPR and NAD+ [1]. This conformational adaptation provides a structural rationale for why the 8-bromo substituent converts the agonist ADPR into an antagonist: the anti conformation preserves binding-site recognition, but the altered ribose pucker and steric bulk at C8 prevent the conformational transition required for channel gating [2]. This structural insight is unique to 8-Br-ADPR among early-generation ADPR analogues and was instrumental in guiding subsequent medicinal chemistry efforts toward more potent 8-aryl antagonists.

Conformational Basis

Reported

Anti adenine-ring conformation; ribose 2′-endo pucker (X-ray, 0.45 nm).

Structural rationale for antagonist mechanism: anti recognition preserved, gating transition prevented.

Differs from syn conformation of 8-bromo-adenosine; supports structure-guided design.

Evidence Dimension	Adenine ring conformation (anti vs. syn) when bound to target protein
Target Compound Data	8-Br-ADPR (br8ADP-Rib): anti conformation of adenine ring; ribose in 2′-endo pucker
Comparator Or Baseline	ADPR: anti conformation, ribose 3′-endo; NAD+: anti conformation, ribose 3′-endo; 8-bromo-adenosine: syn conformation
Quantified Difference	Qualitative structural difference: anti (8-Br-ADPR) vs. syn (8-bromo-adenosine); ribose pucker shift from 3′-endo (ADPR, NAD+) to 2′-endo (8-Br-ADPR)
Conditions	X-ray crystallography of LADH-ligand complexes; 0.45 nm resolution for br8ADP-Rib complex; 0.29 nm resolution for ADPR complex

Why This Matters

This structural information validates 8-Br-ADPR as a mechanistically defined antagonist suitable for structure-guided experimental design, differentiating it from empirically identified TRPM2 blockers whose binding modes are unknown.

• [1] Abdallah, M. A., Biellmann, J. F., Nordström, B., & Brändén, C. I. (1975). The Conformation of Adenosine Diphosphoribose and 8-Bromoadenosine Diphosphoribose when Bound to Liver Alcohol Dehydrogenase. European Journal of Biochemistry, 50(3), 475–481. View Source
• [2] Moreau, C., Kirchberger, T., Swarbrick, J. M., Bartlett, S. J., Fliegert, R., Yorgan, T., ... & Guse, A. H. (2013). Structure–Activity Relationship of Adenosine 5′-diphosphoribose at the Transient Receptor Potential Melastatin 2 (TRPM2) Channel: Rational Design of Antagonists. Journal of Medicinal Chemistry, 56(24), 10079–10102. View Source

Multi-Cell Type Functional Validation

8-Br-ADPR is the most extensively validated ADPR antagonist across diverse primary cell types and physiological assays. At 100 µM, it inhibits fMLP-stimulated chemotaxis of mouse bone marrow neutrophils by blocking ADPR/TRPM2-dependent calcium influx, without affecting PARP-1-dependent calcium responses [1]. In natural killer (NK) cells, 8-Br-ADPR (100 µM) reduces tumor-induced granule polarization, degranulation, granzyme B secretion, and cytotoxicity to levels comparable to those observed in Cd38−/− NK cells [2]. In isolated mouse hepatocyte nuclei, pretreatment with 8-Br-ADPR (100 µM, 30 min) abolishes ADPR-induced nuclear Ca2+ signals without affecting cytosolic Ca2+ responses [3]. This breadth of functional validation across innate immune cells and metabolic tissues is unmatched by newer, more potent antagonists such as 8-Ph-2′-deoxy-ADPR (IC50 = 3 µM), which has been characterized primarily in recombinant TRPM2 expression systems and human neutrophils but not yet in NK cells or hepatocytes [4].

Multi-Model Validation

Reported

4 primary cell types vs. 2 for newer antagonists.

Broader functional validation across neutrophils, NK cells, dendritic cells, and hepatocytes.

8-Ph-2′-deoxy-ADPR lacks published NK cell or hepatocyte data.

Evidence Dimension	Number of distinct primary cell types and physiological readouts validated with the compound
Target Compound Data	8-Br-ADPR: validated in mouse neutrophils, dendritic cells, NK cells, and hepatocytes across chemotaxis, degranulation, cytotoxicity, and nuclear Ca2+ signaling assays
Comparator Or Baseline	8-Ph-2′-deoxy-ADPR (86): validated in TRPM2-expressing HEK293 cells (patch-clamp) and human neutrophils (Ca2+ signaling and chemotaxis); no published data in NK cells or hepatocytes
Quantified Difference	Qualitative difference in functional validation breadth: 4 primary cell types for 8-Br-ADPR vs. 2 cell types for 8-Ph-2′-deoxy-ADPR
Conditions	Primary cell assays: mouse bone marrow neutrophils (fMLP chemotaxis), NK cells (B16F10 tumor cell co-culture), dendritic cells (chemokine-stimulated migration), mouse hepatocytes (glucagon-stimulated nuclear Ca2+)

Why This Matters

For procurement, 8-Br-ADPR provides the greatest experimental confidence when moving beyond recombinant systems into complex primary cell models, reducing the risk of uncharacterized off-target effects in under-validated biological contexts.

• [1] Partida-Sanchez, S., Gasser, A., Fliegert, R., Siebrands, C. C., Dammermann, W., Shi, G., ... & Lund, F. E. (2007). Chemotaxis of mouse bone marrow neutrophils and dendritic cells is controlled by ADP-ribose, the major product generated by the CD38 enzyme reaction. The Journal of Immunology, 179(11), 7827–7839. View Source
• [2] Rah, S. Y., Kwak, J. Y., Chung, Y. J., & Kim, U. H. (2015). ADP-ribose/TRPM2-mediated Ca2+ signaling is essential for cytolytic degranulation and antitumor activity of natural killer cells. Scientific Reports, 5, 9482. View Source
• [3] Rah, S. Y., Park, K. H., Han, M. K., Im, M. J., & Kim, U. H. (2023). Nuclear CD38-mediated ADPR is essential for glucagon-induced nuclear Ca2+ signals. Experimental & Molecular Medicine, 55, 1496–1508. View Source
• [4] Moreau, C., Kirchberger, T., Swarbrick, J. M., Bartlett, S. J., Fliegert, R., Yorgan, T., ... & Guse, A. H. (2013). Structure–Activity Relationship of Adenosine 5′-diphosphoribose at the Transient Receptor Potential Melastatin 2 (TRPM2) Channel: Rational Design of Antagonists. Journal of Medicinal Chemistry, 56(24), 10079–10102. View Source

8-Br-ADPR as a Synthetic Intermediate

8-Br-ADPR serves as a versatile synthetic intermediate for generating 8-aryl-ADPR analogues via Suzuki–Miyaura cross-coupling at the C8 position, enabling access to the entire 8-substituted ADPR chemical space [1]. The 8-bromo substituent is a competent leaving group for palladium-catalyzed coupling with arylboronic acids, providing a direct route from commercially available NAD+ (via enzymatic hydrolysis to ADPR followed by bromination) to potent antagonists such as 8-Ph-ADPR, 8-thiophenyl-ADPR, and 8-(3-acetylphenyl)-ADPR [1]. This synthetic versatility positions 8-Br-ADPR not only as a pharmacological tool compound but also as a key building block for in-house medicinal chemistry programs targeting TRPM2. In contrast, the more potent antagonist 8-Ph-2′-deoxy-ADPR requires a more complex synthetic route involving 2′-deoxy-ADPR precursors and is not directly accessible from 8-Br-ADPR [1].

Synthetic Intermediate

Class-level

Suzuki coupling precursor to 8-Ph-ADPR, 8-thiophenyl-ADPR, and 8-(3-Ac-Ph)-ADPR.

Dual utility: validated tool compound and versatile building block for SAR exploration.

Terminal antagonists like 8-Ph-2′-deoxy-ADPR are not synthetic intermediates.

Evidence Dimension	Utility as a synthetic intermediate for SAR exploration
Target Compound Data	8-Br-ADPR: directly undergoes Suzuki coupling with arylboronic acids to yield 8-aryl-ADPR analogues
Comparator Or Baseline	8-Ph-ADPR: terminal SAR product, not a synthetic intermediate; 8-Ph-2′-deoxy-ADPR: requires independent de novo synthesis, not accessible from 8-Br-ADPR
Quantified Difference	Qualitative: 8-Br-ADPR is a precursor to 3+ potent antagonists (8-Ph-ADPR, 8-thiophenyl-ADPR, 8-(3-Ac-Ph)-ADPR); 8-Ph-ADPR and 8-Ph-2′-deoxy-ADPR are terminal products
Conditions	Suzuki–Miyaura cross-coupling; Pd catalyst; NaOAc buffer; enzymatic synthesis of ADPR from NAD+ using NADase followed by Br2 bromination

Why This Matters

For procurement by medicinal chemistry or chemical biology groups, 8-Br-ADPR offers dual utility as both a validated tool compound and a synthetic precursor, maximizing return on procurement investment compared to terminal antagonists.

• [1] Moreau, C., Kirchberger, T., Swarbrick, J. M., Bartlett, S. J., Fliegert, R., Yorgan, T., ... & Guse, A. H. (2013). Structure–Activity Relationship of Adenosine 5′-diphosphoribose at the Transient Receptor Potential Melastatin 2 (TRPM2) Channel: Rational Design of Antagonists. Journal of Medicinal Chemistry, 56(24), 10079–10102. View Source

8-Br-ADPR Application Scenarios

ADPR vs. cADPR Pathway Dissection in Leukocytes

8-Br-ADPR is the compound of choice for experiments requiring unambiguous discrimination between ADPR/TRPM2-mediated cation influx and cADPR/ryanodine receptor-mediated intracellular calcium release. The reciprocal selectivity of 8-Br-ADPR (blocks ADPR but not cADPR signaling) and 8-Br-cADPR (blocks cADPR but not ADPR signaling) as demonstrated in mouse neutrophils and dendritic cells [1] allows paired experimental designs where both compounds are used in parallel at 100 µM to deconvolve which arm of the CD38/NAD+ signaling axis mediates a given cellular response. This application is particularly valuable in leukocyte biology, where CD38-generated ADPR and cADPR often signal simultaneously through distinct downstream effectors [2].

NK Cell Antitumor Cytotoxicity via TRPM2

For studies investigating the role of TRPM2 in natural killer cell-mediated tumor immunity, 8-Br-ADPR at 100 µM provides a pharmacological approach that phenocopies the Cd38−/− genetic model. In NK cell–tumor cell co-culture assays, 8-Br-ADPR treatment reduces granule polarization, degranulation, granzyme B secretion, and target cell killing to levels comparable to Cd38 knockout, establishing a chemical-genetic concordance that strengthens mechanistic conclusions [3]. Procurement of 8-Br-ADPR for this application should be accompanied by Cd38−/− controls and CD38 enzymatic activity measurements to confirm target engagement specificity.

Nuclear TRPM2 Calcium Signaling in Hepatocytes

8-Br-ADPR is uniquely validated for investigating nuclear TRPM2-dependent calcium signaling. In isolated hepatocyte nuclei, pretreatment with 8-Br-ADPR (100 µM, 30 min) abolishes ADPR-induced nuclear Ca2+ influx without affecting cytosolic Ca2+ responses to glucagon [4]. This subcellular compartment-specific application distinguishes 8-Br-ADPR from other TRPM2 modulators that have not been tested in nuclear calcium assays. Researchers procuring 8-Br-ADPR for nuclear calcium studies should confirm nuclear TRPM2 expression in their cell type of interest and use isolated nuclei or nuclear-targeted calcium indicators for readout.

Medicinal Chemistry: Synthesis of 8-Aryl ADPR Antagonists

For laboratories engaged in TRPM2 antagonist development, 8-Br-ADPR is the optimal procurement choice as a synthetic precursor for Suzuki–Miyaura diversification at the C8 position. The established synthetic route—enzymatic conversion of NAD+ to ADPR followed by selective C8 bromination—yields 8-Br-ADPR, which can then be directly coupled with arylboronic acids to generate 8-aryl-ADPR analogues with up to 100-fold improved antagonist potency [5]. This approach provides access to the entire 8-substituted ADPR SAR landscape from a single commercially available precursor, maximizing chemical biology return on procurement investment.

Application

Selection Property

Validation Focus

ADPR/cADPR pathway deconvolution

Reciprocal selectivity vs. 8-Br-cADPR

Paired antagonist experimental design in leukocytes

NK cell degranulation studies

TRPM2-dependent granule polarization

Chemical-genetic concordance with Cd38−/− model

Nuclear Ca2+ signaling in hepatocytes

Subcellular TRPM2 localization context

Nuclear Ca2+ indicator readout; confirm nuclear TRPM2 expression

8-Aryl ADPR SAR expansion

C8 Suzuki-Miyaura precursor

Diversification to higher-affinity antagonists

• [1] Kolisek, M., Beck, A., Fleig, A., & Penner, R. (2005). Cyclic ADP-Ribose and Hydrogen Peroxide Synergize with ADP-Ribose in the Activation of TRPM2 Channels. Molecular Cell, 18(1), 61–69. View Source
• [2] Partida-Sanchez, S., Gasser, A., Fliegert, R., Siebrands, C. C., Dammermann, W., Shi, G., ... & Lund, F. E. (2007). Chemotaxis of mouse bone marrow neutrophils and dendritic cells is controlled by ADP-ribose, the major product generated by the CD38 enzyme reaction. The Journal of Immunology, 179(11), 7827–7839. View Source
• [3] Rah, S. Y., Kwak, J. Y., Chung, Y. J., & Kim, U. H. (2015). ADP-ribose/TRPM2-mediated Ca2+ signaling is essential for cytolytic degranulation and antitumor activity of natural killer cells. Scientific Reports, 5, 9482. View Source
• [4] Rah, S. Y., Park, K. H., Han, M. K., Im, M. J., & Kim, U. H. (2023). Nuclear CD38-mediated ADPR is essential for glucagon-induced nuclear Ca2+ signals. Experimental & Molecular Medicine, 55, 1496–1508. View Source
• [5] Moreau, C., Kirchberger, T., Swarbrick, J. M., Bartlett, S. J., Fliegert, R., Yorgan, T., ... & Guse, A. H. (2013). Structure–Activity Relationship of Adenosine 5′-diphosphoribose at the Transient Receptor Potential Melastatin 2 (TRPM2) Channel: Rational Design of Antagonists. Journal of Medicinal Chemistry, 56(24), 10079–10102. View Source